Cas no 101491-41-2 (Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1))

Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) structure
101491-41-2 structure
Product Name:Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
CAS No:101491-41-2
MF:C12H27N5
MW:241.3762819767
CID:196558
PubChem ID:58403
Update Time:2025-04-19

Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
    • 3-(diaminomethylidene)-1,1-dipentylguanidine,hydrochloride
    • BIGUANIDE, 1,1-DIPENTYL-
    • DTXSID30906223
    • N,N-Dipentyltriimidodicarbonic diamide
    • 101491-41-2
    • 1,1-Diamylbiguanide
    • SCHEMBL2955338
    • 1,1-Dipentylbiguanide
    • Inchi: 1S/C12H27N5/c1-3-5-7-9-17(10-8-6-4-2)12(15)16-11(13)14/h3-10H2,1-2H3,(H5,13,14,15,16)
    • InChI Key: ASLUEXWHMHPYQQ-UHFFFAOYSA-N
    • SMILES: N(C(=N)/N=C(\N)/N)(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 241.22691
  • Monoisotopic Mass: 241.226646
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.5
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.04
  • Boiling Point: 355.9°Cat760mmHg
  • Flash Point: 169°C
  • Refractive Index: 1.522
  • PSA: 91.49
  • LogP: 4.17930
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